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Compound of Interest

Compound Name: Thymidine-13C-2

Cat. No.: B12394901 Get Quote

Essential Safety and Handling Guide for
Thymidine-13C-2
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Thymidine-13C-2. The following

procedures ensure safe operational handling and disposal of this stable isotope-labeled

compound.

Personal Protective Equipment (PPE) and Handling
While Thymidine-13C-2 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1][2][3]

The recommended personal protective equipment is designed to provide a barrier against

potential contact.

Core PPE Requirements:

Lab Coat: A full-length lab coat should be worn to protect clothing and skin from potential

splashes or spills.[4][5]

Protective Eyewear: Safety glasses with side shields are the minimum requirement.[6] For

tasks with a higher risk of splashing, safety goggles are recommended.[5]
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Gloves: Disposable nitrile gloves are required for handling Thymidine-13C-2.[6] If there is a

risk of incidental contact, gloves should be changed immediately, and hands should be

washed.

Closed-Toe Shoes: To prevent injuries from dropped items or spills, closed-toe shoes must

be worn at all times in the laboratory.[4][5]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Thymidine-13C-2 ensures safety and maintains the

integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry place, away from direct sunlight and incompatible materials such as

strong oxidizing agents.[7][8] The recommended storage temperature is typically between

15–25 °C.[2]

Keep the container tightly closed when not in use.[8]

2. Handling and Use:

Handle Thymidine-13C-2 in a well-ventilated area, such as a chemical fume hood,

especially when dealing with the powdered form to avoid dust formation.[1][9][10]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[7]

Use dedicated and properly labeled equipment for handling the compound.

After handling, wash hands thoroughly with soap and water.[8]

3. Spill Management:

Minor Spills: For small spills of the solid material, sweep up the powder, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[1][10]
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Major Spills: In the event of a larger spill, evacuate the area and alert the appropriate

emergency response personnel.[7]

4. Disposal:

All waste containing Thymidine-13C-2 must be handled in accordance with local, state, and

federal regulations.[1][7]

Dispose of unused material and its container as chemical waste. Do not allow the substance

to enter drains.[3][7]

Contaminated materials, such as gloves and wipes, should be placed in a designated,

labeled waste container.

Quantitative Data Summary
Property Value Source

Molecular Weight 243.22 g/mol [11]

Melting Point 187 - 189 °C [1]

Appearance White Crystalline Powder [1][7]

Solubility
Soluble in water, methanol, hot

ethanol
[7]

Experimental Workflow for Handling Thymidine-13C-
2
The following diagram outlines the standard procedure for the safe handling of Thymidine-
13C-2 in a laboratory setting.
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Caption: Workflow for the safe handling of Thymidine-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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